3-(3-hydroxy-3-methylbutyl)-N-[1-(4-methyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-[1-(4-methyl-1,2,4-triazol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C17H24N4O2/c1-12(15-20-18-11-21(15)4)19-16(22)14-7-5-6-13(10-14)8-9-17(2,3)23/h5-7,10-12,23H,8-9H2,1-4H3,(H,19,22)
• InChI Key: BDUIYSJEHDKROR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=CN1C)NC(=O)C2=CC=CC(=C2)CCC(C)(C)O
• Molecular Formula: C17H24N4O2
• Molecular Weight: 316.4 g/mol

Description

3-(3-hydroxy-3-methylbutyl)-N-[1-(4-methyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C17H24N4O2 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 316.18992602 g/mol and the complexity rating of the compound is 402. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Chemistry and Organic Synthesis

Compounds similar to "3-(3-hydroxy-3-methylbutyl)-N-[1-(4-methyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide" often play a significant role in the synthesis of heterocycles, which are crucial for developing pharmaceuticals and materials. For example, N-Benzoylthioamides react with hydrazines and hydroxylamine to form 1H-1,2,4-triazoles and 1,2,4-oxadiazoles, highlighting the versatility of benzamide derivatives in synthesizing complex heterocyclic structures (Whitfield & Papadopoulos, 1981).

Antifungal and Antiviral Activities

Benzamide derivatives containing triazole moieties have been explored for their potential biological activities, including antifungal and antiviral effects. For instance, novel benzamide derivatives with a triazole moiety have shown significant antifungal activities against a range of phytopathogenic fungi, indicating their potential as antifungal agents (Zhang et al., 2016). Additionally, benzamide-based compounds have been identified with remarkable antiavian influenza virus activity, suggesting their application in combating viral infections (Hebishy et al., 2020).

Material Science and Chemistry

In the realm of materials science, benzamide derivatives are used in designing molecules with specific electronic or physical properties. For instance, metalloligands based on hydroxy-benzamide ligands coordinate with copper ions and react with lanthanide salts to yield complexes with potential applications in magnetic materials, illustrating the compound's relevance in creating new materials with specific magnetic properties (Costes, Vendier, & Wernsdorfer, 2010).

Future Directions

The future research directions for this compound could include exploring its potential uses in medicine, given the bioactive properties of benzamides and triazoles. It could also be interesting to study its physical and chemical properties in more detail.